Cas no 56971-73-4 (Benzeneethanamine, N-methylene-)
56971-73-4 structure
Product Name:Benzeneethanamine, N-methylene-
CAS No:56971-73-4
MF:C9H11N
MW:133.190342187881
CID:347052
PubChem ID:11040746
Update Time:2025-04-19
Benzeneethanamine, N-methylene- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneethanamine, N-methylene-
- N-(2-phenylethyl)methanimine
- Phenethylamine methyl imine
- DTXSID70452890
- SCHEMBL14327007
- 56971-73-4
- FCUWHENJGJHLLJ-UHFFFAOYSA-N
-
- Inchi： 1S/C9H11N/c1-10-8-7-9-5-3-2-4-6-9/h2-6H,1,7-8H2
- InChI Key： FCUWHENJGJHLLJ-UHFFFAOYSA-N
- SMILES： N(=C)CCC1C=CC=CC=1
Computed Properties
- Exact Mass: 133.08923
- Monoisotopic Mass: 133.089149355g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 92.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 12.4Ų
Experimental Properties
- PSA: 12.36
Benzeneethanamine, N-methylene- Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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